Cas no 1291-47-0 (1,1'-Dimethylferrocene)

• Product Name: 1,1'-Dimethylferrocene
• CAS No: 1291-47-0
• MF: C₁₂H₁₄Fe
• MW: 214.084564685822
• MDL: MFCD00001425
• CID: 83535
• PubChem ID: 87567807
• Update Time: 2025-08-05

1,1'-Dimethylferrocene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Dimethylferrocene
• Einecs 215-067-3
• Dimethyl ferrocene
• BIS(METHYLCYCLOPENTADIENYL)IRON
• 1,1′-Dimethylferrocene 95%
• 1,1'-Dimethylferrocene ,98%
• 1,1'-Dimethylferrocene ,97%
• 1,1'-Dimethylferrocene,min.98%
• 1,1''-DIMETHYLFERROCENE, MIN. 98%
• (3R,5R)-3,5-bis(4-chlorophenyl)-3-(1-imidazolylmethyl)-2-methylisoxazolidine

• MDL： MFCD00001425
• Inchi： 1S/2C6H7.Fe/c2*1-6-4-2-3-5-6;/h2*2-5H,1H3;
• InChI Key： GJFIEPAJMYPAGC-UHFFFAOYSA-N
• SMILES： [C]1(C)[CH][CH][CH][CH]1.[C]1(C)[CH][CH][CH][CH]1.[Fe] |^1:0,2,3,4,5,6,8,9,10,11|

Computed Properties

• Exact Mass: 214.04400
• Monoisotopic Mass: 214.044493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 1.2349 g/cm3(Temp: 35 °C)
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 80.4°C at 760 mmHg
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Water Partition Coefficient: Slightly soluble in methanol. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.82070
• Solubility: Insoluble in water
• Sensitiveness: air sensitive

1,1'-Dimethylferrocene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P264-P270-P301+P312-P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides

Additional information on 1,1'-Dimethylferrocene

Comprehensive Overview of 1,1'-Dimethylferrocene (CAS No. 1291-47-0): Properties, Applications, and Innovations

1,1'-Dimethylferrocene (CAS No. 1291-47-0) is a prominent organometallic compound belonging to the ferrocene family. Its unique structure, featuring two methyl groups symmetrically substituted on the cyclopentadienyl rings, makes it a versatile material in both academic research and industrial applications. This article delves into its chemical properties, synthetic routes, and emerging uses in fields like materials science, electrochemistry, and catalysis.

The compound's stability and redox-active nature have sparked interest in energy storage solutions, particularly in redox flow batteries and fuel cell technologies. Researchers are exploring its potential as a molecular shuttle for electron transfer, addressing challenges in renewable energy systems. Additionally, its role in polymer modification and nanomaterial synthesis aligns with the growing demand for advanced functional materials.

From a synthetic perspective, 1,1'-Dimethylferrocene is often prepared via Friedel-Crafts alkylation of ferrocene, a process optimized for high yield and purity. Its crystalline structure and thermal stability (decomposing above 200°C) make it suitable for high-temperature applications. Recent studies highlight its utility in asymmetric catalysis, where its planar chirality enables enantioselective transformations—a hot topic in pharmaceutical synthesis.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols are recommended due to its air-sensitive nature in powdered form. Innovations in green chemistry have led to solvent-free synthesis methods, reducing waste and aligning with Sustainable Development Goals (SDGs).

In the realm of analytical chemistry, 1,1'-Dimethylferrocene serves as a calibration standard for mass spectrometry and electrochemical sensors. Its distinct UV-Vis absorption peaks and reversible redox behavior facilitate precise measurements, answering the industry's need for reliable reference materials.

Emerging trends include its integration into biohybrid systems, where it interfaces with enzymes for biosensing applications. This intersects with the booming wearable health tech market, addressing queries like "ferrocene derivatives in glucose sensors". Furthermore, its luminescent properties under UV light open doors for OLED materials research—a frequently searched topic in materials science forums.

To conclude, 1,1'-Dimethylferrocene exemplifies the synergy between fundamental chemistry and cutting-edge technology. Its adaptability across disciplines—from energy storage to biomedical engineering—ensures its relevance in solving modern scientific challenges. As research progresses, this compound is poised to play a pivotal role in innovations answering today's most pressing questions, such as "sustainable catalysts" and "next-gen battery materials".